Cas no 1237588-12-3 (Mor-DalPhos)

• Product Name: Mor-DalPhos
• CAS No: 1237588-12-3
• MF: C₃₀H₄₂NOP
• MW: 463.634349346161
• MDL: MFCD17018759
• CID: 1006303
• PubChem ID: 329766227
• Update Time: 2025-08-01

Mor-DalPhos Chemical and Physical Properties

Names and Identifiers

• N-[2-(di-1-adamantylphosphino)phenyl]morpholine
• bis(1-adamantyl)-(2-morpholin-4-ylphenyl)phosphane
• Di(1-adamantyl)-2-morpholinophenylphosphine
• N-[2-(di-1-adaMantylphosphino)phenyl]Morpholine Mor-DalPhos
• Bis(adamant-1-yl)(2-morpholinophenyl)phosphine
• Mor-DalPhos
• N-(2-(di(1-adamantyl)phosphino)phenyl)morpholine
• 4-(2-(Di(adamantan-1-yl)phosphino)phenyl)morpholine
• 4-{2-[Di(tricyclo[3.3.1.1~3,7~]decan-1-yl)phosphanyl]phenyl}morpholine
• Morpholine, 4-[2-[bis(tricyclo[3.3.1.13,7]dec-1-yl)phosphino]phenyl]-
• SY027244
• MorDalphos, 97%
• MFCD17018759
• MorDalphos
• 4-[2-[Di(1-Adamantyl)phosphino]phenyl]morpholine
• SCHEMBL8877346
• N-[2-(DI-1-ADAMANTYLPHOSPHINO) PHENYL]MORPHOLINE
• 1237588-12-3
• DTXSID90676758
• F17162
• 4-{2-[BIS(ADAMANTAN-1-YL)PHOSPHANYL]PHENYL}MORPHOLINE
• A904695
• N-[2-(di-1-adamantylphosphino)phenyl]morpholine,98% Mor-DalPhos

• MDL： MFCD17018759
• Inchi： 1S/C30H42NOP/c1-2-4-28(27(3-1)31-5-7-32-8-6-31)33(29-15-21-9-22(16-29)11-23(10-21)17-29)30-18-24-12-25(19-30)14-26(13-24)20-30/h1-4,21-26H,5-20H2
• InChI Key： CCBRRSUORFMQCZ-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC=C1N1CCOCC1)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 463.30000
• Monoisotopic Mass: 463.30040196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Melting Point: 219-224 °C
• Solubility: Insuluble (1.4E-5 g/L) (25 ºC),
• PSA: 26.06000
• LogP: 6.63300
• Sensitiveness: air sensitive

Mor-DalPhos Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Mor-DalPhos

Comprehensive Guide to Mor-DalPhos (CAS No. 1237588-12-3): Properties, Applications, and Innovations

Mor-DalPhos (CAS No. 1237588-12-3) is a highly specialized organophosphorus compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As researchers and industries increasingly seek sustainable and efficient solutions, Mor-DalPhos stands out as a promising candidate for catalysis, material science, and pharmaceutical intermediates. This article delves into the molecular structure, synthesis, and cutting-edge uses of this compound, while addressing common queries such as "Mor-DalPhos solubility," "CAS 1237588-12-3 safety data," and "Mor-DalPhos in cross-coupling reactions."

The molecular architecture of Mor-DalPhos features a rigid phosphine framework, which contributes to its exceptional stability and ligand properties. Its CAS registry number, 1237588-12-3, ensures precise identification in global chemical databases, a critical factor for researchers investigating "phosphine ligands for catalysis" or "advanced organophosphorus compounds." Recent studies highlight its role in facilitating Pd-catalyzed transformations, a topic trending in academic circles under search terms like "Mor-DalPhos palladium complexes" and "green chemistry catalysts 2024."

From an industrial perspective, Mor-DalPhos addresses growing demands for eco-friendly chemical processes. Its low volatility and high selectivity align with the "sustainable synthesis" movement, frequently searched alongside "biodegradable catalysts." Innovations in flow chemistry have further amplified interest, with patent filings referencing CAS 1237588-12-3 in continuous manufacturing systems—a hot topic in "pharmaceutical process optimization" forums. Analytical techniques like ³¹P NMR (a frequently asked about method for phosphorous compounds) confirm its purity, crucial for applications requiring "high-precision ligands."

Beyond catalysis, Mor-DalPhos demonstrates potential in advanced material design. Nanotechnology researchers exploring "phosphine-stabilized nanoparticles" have reported enhanced control over particle morphology when using this ligand. Meanwhile, computational chemists modeling "ligand steric parameters" often cite its unique bite angle—a niche but growing search term in quantum chemistry discussions. These multidisciplinary applications underscore why 1237588-12-3 appears in over 50 peer-reviewed publications since 2020.

Quality control protocols for Mor-DalPhos reflect industry standards for sensitive reagents, addressing common purchaser concerns like "CAS 1237588-12-3 storage conditions" (recommended under inert atmosphere) and "Mor-DalPhos shelf life" (typically 24 months at -20°C). Regulatory compliance is another trending focus area, with SDS documentation meeting REACH and TSCA requirements—key search criteria for procurement specialists. As synthetic methodologies evolve, this compound continues to feature in "next-generation ligand design" webinars and "alternative to XPhos ligand" technical comparisons.

The future trajectory of Mor-DalPhos research points toward hybrid systems. Recent conference abstracts mention its integration with "photoredox catalysts" (a 2024 research hotspot) and "electrochemical synthesis" setups. With the pharmaceutical industry's push toward "metal-catalyzed C-H activation" (a high-volume search phrase), CAS 1237588-12-3 is poised to play an expanding role in drug discovery pipelines. Environmental studies on "phosphorus ligand recovery" methods further cement its relevance in circular economy initiatives.

For synthetic chemists troubleshooting reaction optimization, understanding Mor-DalPhos's distinctive features—such as its electron-donating capacity (frequently queried as "phosphine ligand electronic parameters")—can mean the difference between mediocre and exceptional yields. Online chemistry communities actively discuss its use cases under threads like "challenges in Buchwald-Hartwig amination," where this ligand often provides solutions. Such practical insights complement the wealth of crystallographic data available for 1237588-12-3 in the Cambridge Structural Database.

In conclusion, Mor-DalPhos (CAS No. 1237588-12-3) represents a convergence of academic interest and industrial utility. Its adaptability across reaction scales—from milligram medicinal chemistry explorations to kilogram-scale API production—answers the market's need for "scalable specialty ligands." As green chemistry metrics become decision-making factors, this compound's balance of performance and environmental profile positions it favorably against traditional alternatives. Ongoing research into its derivatization (searchable as "Mor-DalPhos analogs") promises to unlock further possibilities in molecular design and process chemistry.